Cas no 1513333-38-4 (2-(Piperidin-2-yl)cycloheptan-1-one)

• Product Name: 2-(Piperidin-2-yl)cycloheptan-1-one
• CAS No: 1513333-38-4
• MF: C₁₂H₂₁NO
• MW: 195.301243543625
• CID: 5706969
• PubChem ID: 79538221
• Update Time: 2025-10-21

2-(Piperidin-2-yl)cycloheptan-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS018094040
• EN300-1126397
• 1513333-38-4
• CS-0348559
• 2-(PIPERIDIN-2-YL)CYCLOHEPTAN-1-ONE
• Cycloheptanone, 2-(2-piperidinyl)-
• 2-(Piperidin-2-yl)cycloheptan-1-one

• Inchi： 1S/C12H21NO/c14-12-8-3-1-2-6-10(12)11-7-4-5-9-13-11/h10-11,13H,1-9H2
• InChI Key： GKDCHUQIPDPVSV-UHFFFAOYSA-N
• SMILES： O=C1CCCCCC1C1CCCCN1

Computed Properties

• Exact Mass: 195.162314293g/mol
• Monoisotopic Mass: 195.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 0.992±0.06 g/cm3(Predicted)
• Boiling Point: 311.8±15.0 °C(Predicted)
• pka: 9.76±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-(Piperidin-2-yl)cycloheptan-1-one

Exploring the Versatile Applications and Properties of 2-(Piperidin-2-yl)cycloheptan-1-one (CAS No. 1513333-38-4)

In the realm of organic chemistry, 2-(Piperidin-2-yl)cycloheptan-1-one (CAS No. 1513333-38-4) stands out as a compound of significant interest due to its unique structural features and potential applications. This molecule combines a piperidine ring with a cycloheptanone moiety, creating a versatile scaffold that has garnered attention in pharmaceutical research, material science, and synthetic chemistry. Researchers and industry professionals are increasingly exploring its properties, driven by the growing demand for novel compounds in drug discovery and specialty chemicals.

The molecular structure of 2-(Piperidin-2-yl)cycloheptan-1-one features a seven-membered cycloheptanone ring fused with a six-membered piperidine ring, offering a balanced mix of rigidity and flexibility. This structural arrangement is particularly appealing for designing bioactive molecules, as it can interact with various biological targets. The compound's ketone functional group also provides a reactive site for further chemical modifications, making it a valuable intermediate in synthetic pathways. Its CAS number, 1513333-38-4, serves as a unique identifier in chemical databases, facilitating research and regulatory compliance.

One of the most exciting aspects of 2-(Piperidin-2-yl)cycloheptan-1-one is its potential role in pharmaceutical development. The piperidine moiety is a common pharmacophore found in many FDA-approved drugs, particularly those targeting the central nervous system (CNS). Researchers are investigating whether this compound could serve as a precursor for new neurological therapeutics, given its structural similarity to known bioactive molecules. Additionally, the cycloheptanone ring's conformational flexibility may enhance binding affinity to specific protein targets, a hot topic in modern drug design.

Beyond pharmaceuticals, 2-(Piperidin-2-yl)cycloheptan-1-one has potential applications in material science. Its unique ring system could contribute to the development of novel polymers or liquid crystals, which are in high demand for advanced electronics and display technologies. The compound's ability to form stable hydrogen bonds and its moderate polarity make it a candidate for designing functional materials with tailored properties. This aligns with current trends in sustainable and high-performance materials, a rapidly growing sector in the chemical industry.

Synthetic chemists are also drawn to 2-(Piperidin-2-yl)cycloheptan-1-one due to its utility as a building block for more complex molecules. The compound's reactive sites allow for diverse transformations, enabling the creation of libraries of derivatives for screening and optimization. This is particularly relevant in the context of combinatorial chemistry and high-throughput screening, where access to structurally diverse compounds is crucial for identifying hits in drug discovery programs. The compound's CAS number, 1513333-38-4, is frequently cited in patents and research papers highlighting its synthetic versatility.

From a commercial perspective, the demand for 2-(Piperidin-2-yl)cycloheptan-1-one is expected to rise as its applications become more widely recognized. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic researchers and industrial chemists. Its unique combination of a piperidine and cycloheptanone ring system makes it a niche product with significant value in specialized markets. Companies are also exploring scalable synthesis routes to meet the anticipated growth in demand, a topic of interest for stakeholders in the fine chemicals sector.

In conclusion, 2-(Piperidin-2-yl)cycloheptan-1-one (CAS No. 1513333-38-4) is a compound with immense potential across multiple scientific disciplines. Its structural features, reactivity, and applicability in pharmaceuticals, materials science, and synthetic chemistry make it a subject of ongoing research and commercial interest. As the scientific community continues to uncover its possibilities, this compound is poised to play a pivotal role in advancing innovation in chemistry and related fields. Researchers and industry professionals alike are encouraged to explore its properties and applications further, contributing to the growing body of knowledge surrounding this fascinating molecule.